5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide

• IUPAC Name: 5-chloro-N-(4-ethoxyphenyl)-2-ethylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H16ClN3O2S/c1-3-21-11-7-5-10(6-8-11)18-14(20)13-12(16)9-17-15(19-13)22-4-2/h5-9H,3-4H2,1-2H3,(H,18,20)
• InChI Key: UGERVMYJALMHGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC
• Molecular Formula: C15H16ClN3O2S
• Molecular Weight: 337.8 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a pyrimidine derivative and has been found to exhibit promising anti-cancer properties.

Mechanism of Action

The mechanism of action of 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide involves inhibition of the enzyme thymidylate synthase. This enzyme is involved in the synthesis of DNA and is often overexpressed in cancer cells. Inhibition of thymidylate synthase leads to a decrease in DNA synthesis and ultimately leads to cell death.
Biochemical and Physiological Effects:
5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide has been found to exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. In animal studies, this compound has been found to inhibit tumor growth and prolong survival in mice with xenograft tumors. Additionally, this compound has been found to exhibit synergistic effects with other anti-cancer agents, which could potentially lead to improved therapeutic outcomes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide in lab experiments is its potent anti-cancer properties. This compound has been found to exhibit activity against a wide range of cancer cell lines, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its low solubility in water, which could potentially limit its use in certain assays.

Future Directions

There are several future directions for research on 5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide. One potential area of research is the development of more potent analogs of this compound. Additionally, further studies are needed to investigate the potential synergistic effects of this compound with other anti-cancer agents. Finally, there is a need for in vivo studies to investigate the efficacy of this compound in animal models of cancer.

Scientific Research Applications

5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)-4-pyrimidinecarboxamide has been extensively studied for its potential anti-cancer properties. It has been found to exhibit potent anti-proliferative effects on various cancer cell lines including breast cancer, lung cancer, and colon cancer. This compound has also been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.